Cas no 1368535-26-5 (1-Bromo-8-methoxyisoquinoline)

• Product Name: 1-Bromo-8-methoxyisoquinoline
• CAS No: 1368535-26-5
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 4674786
• PubChem ID: 82276377
• Update Time: 2024-03-01

1-Bromo-8-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-8-METHOXYISOQUINOLINE
• 1-Bromo-8-methoxyisoquinoline

• Inchi： 1S/C10H8BrNO/c1-13-8-4-2-3-7-5-6-12-10(11)9(7)8/h2-6H,1H3
• InChI Key： VAEDWVLWLKIXEX-UHFFFAOYSA-N
• SMILES： BrC1C2C(=CC=CC=2C=CN=1)OC

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives